N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-[6-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]propanamide
• InChI: InChI=1S/C28H22BrN3O7S/c29-18-4-2-17(3-5-18)21(33)13-40-28-31-20-11-25-24(38-15-39-25)10-19(20)27(35)32(28)8-7-26(34)30-12-16-1-6-22-23(9-16)37-14-36-22/h1-6,9-11H,7-8,12-15H2,(H,30,34)
• InChI Key: QRIOFIXJGPKSAL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CCN3C(=O)C4=CC5=C(C=C4N=C3SCC(=O)C6=CC=C(C=C6)Br)OCO5
• Molecular Formula: C28H22BrN3O7S
• Molecular Weight: 624.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide is a useful research compound. Its molecular formula is C28H22BrN3O7S and its molecular weight is 624.46. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel synthesis techniques have been explored for compounds in the quinazolinone series, including N-(1,3-benzodioxol-5-ylmethyl)-3-[6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-8-oxo[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl]propanamide. These techniques often involve reactions with anthranilamide and isocyanates, providing insights into the chemical properties and potential applications of these compounds (Chern et al., 1988).

• Molecular Structure Analysis : Studies on the molecular structure and conformation of related quinazoline derivatives have been conducted. These analyses often involve X-ray crystallography and other advanced techniques to understand the molecular conformations, which is essential for their applications in medicinal chemistry (Cuervo et al., 2009).

Biological Activities

• Antitumor Activities : Several studies have reported the antitumor activities of quinazolinone derivatives. These compounds have been evaluated for their potential in inhibiting various cancer cell lines, suggesting their applicability in cancer therapy (Al-Suwaidan et al., 2016); (Mohamed et al., 2016).

• Antiviral Properties : Certain quinazolinone derivatives have shown potential as antiviral agents. These compounds have been tested against various viruses, indicating their significance in antiviral drug development (Selvam et al., 2007).

• Antimicrobial and Nematicidal Activities : Research has been conducted on the antimicrobial and nematicidal properties of quinazolinone derivatives. These studies highlight the potential use of these compounds in combating microbial infections and controlling nematode pests (Reddy et al., 2016).